![molecular formula C11H13ClFNO B5401217 2-(4-chloro-2-fluorophenyl)-N-propylacetamide](/img/structure/B5401217.png)
2-(4-chloro-2-fluorophenyl)-N-propylacetamide
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Overview
Description
2-(4-chloro-2-fluorophenyl)-N-propylacetamide, also known as CFPAC, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. In
Mechanism of Action
2-(4-chloro-2-fluorophenyl)-N-propylacetamide exerts its effects by inhibiting the activity of certain enzymes and signaling pathways involved in cancer growth and inflammation. Specifically, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in inflammation and cancer growth.
Biochemical and Physiological Effects:
This compound has been shown to reduce the production of inflammatory cytokines and prostaglandins in animal models, indicating its anti-inflammatory properties. It has also been shown to induce apoptosis, or programmed cell death, in cancer cells, indicating its potential as an anticancer agent.
Advantages and Limitations for Lab Experiments
2-(4-chloro-2-fluorophenyl)-N-propylacetamide has several advantages for lab experiments, including its low toxicity and ease of synthesis. However, its low solubility in water can make it difficult to use in certain experiments, and its effects may vary depending on the cell type and experimental conditions used.
Future Directions
There are several potential future directions for research on 2-(4-chloro-2-fluorophenyl)-N-propylacetamide. One area of interest is its potential as a treatment for neurodegenerative diseases, as it has been shown to have neuroprotective effects in animal models. Additionally, further research is needed to understand the optimal dosing and delivery methods for this compound in different disease models.
Synthesis Methods
2-(4-chloro-2-fluorophenyl)-N-propylacetamide can be synthesized through a multi-step process starting from commercially available starting materials. The synthesis involves the reaction of 4-chloro-2-fluoroaniline with propyl bromide in the presence of a base to form N-propyl-4-chloro-2-fluoroaniline. This intermediate is then reacted with acetic anhydride in the presence of a catalyst to form this compound.
Scientific Research Applications
2-(4-chloro-2-fluorophenyl)-N-propylacetamide has been studied for its potential therapeutic applications in various diseases, including cancer and inflammation. It has been shown to inhibit the growth of cancer cells and reduce inflammation in animal models.
Properties
IUPAC Name |
2-(4-chloro-2-fluorophenyl)-N-propylacetamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13ClFNO/c1-2-5-14-11(15)6-8-3-4-9(12)7-10(8)13/h3-4,7H,2,5-6H2,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPHZEEOLQPDMPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCNC(=O)CC1=C(C=C(C=C1)Cl)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13ClFNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
229.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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